Lipophilicity Advantage: XLogP3 Comparison vs. Methylamine and Ethylamine Congeners
The target compound exhibits an XLogP3 value of 1.5, compared to 0.7 for the methylamine analog 1-(3,4-dihydro-1H-isochromen-1-yl)methanamine (CAS 19158-90-8) and 1.1 for the ethylamine analog 2-(3,4-dihydro-1H-isochromen-1-yl)ethanamine (CAS 27797-24-6) [1][2]. This represents a ΔlogP of +0.8 and +0.4, respectively, indicating significantly higher predicted membrane permeability for the target compound.
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 1.5 |
| Comparator Or Baseline | 1-(3,4-dihydro-1H-isochromen-1-yl)methanamine (XLogP3 = 0.7); 2-(3,4-dihydro-1H-isochromen-1-yl)ethanamine (XLogP3 = 1.1) |
| Quantified Difference | ΔXLogP3 = +0.8 vs. methylamine analog; +0.4 vs. ethylamine analog |
| Conditions | Computed via XLogP3 3.0 algorithm (PubChem 2024.11.20 release) |
Why This Matters
Each 1-unit increase in logP approximately doubles passive membrane permeability; the target compound's elevated lipophilicity is therefore expected to confer superior passive diffusion across biological membranes and the blood-brain barrier, a critical differentiator for CNS-targeted programs.
- [1] PubChem CID 67753745, computed property XLogP3-AA. National Center for Biotechnology Information, 2025. Accessed 2026-04-26. View Source
- [2] PubChem CID 209070 (19158-90-8) and CID 64239863 (27797-24-6), computed property XLogP3-AA. National Center for Biotechnology Information, 2025. Accessed 2026-04-26. View Source
